LY2979165

• CAS No.: 1311385-32-6
• Product Name: LY2979165
• Molecular Formula: C13H17N5O5S
• Molecular Weight: 355.37
• IUPAC Name: (1R,2S,4R,5R,6R)-2-[[(2S)-2-aminopropanoyl]amino]-4-(1H-1,2,4-triazol-5-ylsulfanyl)bicyclo[3.1.0]hexane-2,6-dicarboxylic acid;azane;hydrate
• Standard InChI: InChI=1S/C13H17N5O5S.H3N.H2O/c1-4(14)9(19)17-13(11(22)23)2-5(24-12-15-3-16-18-12)6-7(8(6)13)10(20)21;;/h3-8H,2,14H2,1H3,(H,17,19)(H,20,21)(H,22,23)(H,15,16,18);1H3;1H2/t4-,5+,6-,7-,8-,13-;;/m0../s1
• Standard InChIKey: FICWTZOQUXUYOK-AHKKVLALSA-N
• SMILES: CC(C(=O)NC1(CC(C2C1C2C(=O)O)SC3=NC=NN3)C(=O)O)N.N.O
• Appearance: white to off-white solid powder
• Description: LY2979165 is a drug candidae that may be useful in the treatment of bipolar disorder. LY2979165 is being developed by Eli Lilly, and currently under clinical trials.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LY2979165; LY-2979165; LY 2979165.
• PubChem Compound: 66577008
• Last Modified: Nov 14 2021